Cas no 1016485-06-5 (6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide
• CAS No: 1016485-06-5
• MF: C₁₂H₁₇ClN₂O₂S
• MW: 288.793580770493
• CID: 5450786
• PubChem ID: 20116602
• Update Time: 2025-06-22

6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SMR000714593
• EN300-14407195
• MLS001148320
• 1016485-06-5
• 6-CHLORO-N-(4-METHYLCYCLOHEXYL)PYRIDINE-3-SULFONAMIDE
• CHEMBL1732390
• Z45423762
• HMS3006B15
• AKOS000155539
• 6-Chloro-N-(4-methylcyclohexyl)-3-pyridinesulfonamide
• 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide

• Inchi： 1S/C12H17ClN2O2S/c1-9-2-4-10(5-3-9)15-18(16,17)11-6-7-12(13)14-8-11/h6-10,15H,2-5H2,1H3
• InChI Key： MCSUGZFHKJVCGG-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1S(NC1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 288.0699267g/mol
• Monoisotopic Mass: 288.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.1±55.0 °C(Predicted)
• pka: 10.44±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide

6-Chloro-N-(4-Methylcyclohexyl)Pyridine-3-Sulfonamide (CAS No. 1016485-06-5)

The compound 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide, with CAS number 1016485-06-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in drug design and chemical synthesis. The structure of this molecule is characterized by a pyridine ring substituted with a chlorine atom at the 6-position and a sulfonamide group at the 3-position, with the nitrogen atom of the sulfonamide being further substituted by a 4-methylcyclohexyl group.

Recent studies have highlighted the potential of 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide as a promising candidate in the development of novel therapeutic agents. The pyridine ring serves as a rigid aromatic framework, which is often exploited in medicinal chemistry to enhance molecular stability and bioavailability. The presence of the chlorine substituent at the 6-position introduces electronic effects that can modulate the reactivity and selectivity of the molecule, making it suitable for various biochemical interactions.

The sulfonamide group is another critical feature of this compound. Sulfonamides are known for their ability to form hydrogen bonds, which can significantly influence the pharmacokinetic properties of a drug candidate. In this case, the sulfonamide group is attached to a bulky 4-methylcyclohexyl substituent, which adds steric hindrance to the molecule. This steric bulk can play a crucial role in optimizing the molecule's binding affinity to target proteins, potentially leading to higher efficacy and reduced off-target effects.

Recent research has focused on exploring the synthetic routes to prepare 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide. One prominent method involves the nucleophilic substitution of a suitable chloropyridine derivative with an amine-containing cyclohexane ring. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the final product, which is essential for maintaining its biological activity.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a template for further functionalization makes it an attractive precursor in combinatorial chemistry. Additionally, its unique combination of electronic and steric properties positions it as a valuable tool in drug discovery programs targeting various disease states, including cancer and inflammatory disorders.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the behavior of 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide in complex biological systems. Molecular docking studies have revealed that this compound exhibits favorable binding profiles against several therapeutic targets, suggesting its potential as a lead compound in drug development.

In conclusion, 6-chloro-N-(4-methylcyclohexyl)pyridine-3-sulfonamide (CAS No. 1016485-06-5) represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and unique chemical properties make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.